Cas no 1015609-67-2 (1H-Pyrrolo[3,2-b]pyridin-6-amine)

• Product Name: 1H-Pyrrolo[3,2-b]pyridin-6-amine
• CAS No: 1015609-67-2
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD09859118
• CID: 1027521
• PubChem ID: 24229268
• Update Time: 2025-07-20

1H-Pyrrolo[3,2-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridin-6-amine
• 6-AMino-4-azaindole
• P10806
• AKOS006313274
• 1H-Pyrrolo[3,2-b]pyridin-6-amine, AldrichCPR
• SCHEMBL925859
• DTXSID50640157
• Z1198234651
• 1015609-67-2
• A800408
• DB-029475
• EN300-2983347
• PB22282
• CS-0053976
• MFCD09859118
• ZURXBXYCBASGBD-UHFFFAOYSA-N
• AS-50652
• 6-AMINO-1H-PYRROLO[3,2-B]PYRIDINE
• SY007403

• MDL： MFCD09859118
• Inchi： 1S/C7H7N3/c8-5-3-7-6(10-4-5)1-2-9-7/h1-4,9H,8H2
• InChI Key： ZURXBXYCBASGBD-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1C=C(C=N2)N

Computed Properties

• Exact Mass: 133.06400
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 363.0±22.0 °C at 760 mmHg
• Flash Point: 200.8±9.5 °C
• PSA: 54.70000
• LogP: 1.72630
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1H-Pyrrolo[3,2-b]pyridin-6-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[3,2-b]pyridin-6-amine

Comprehensive Overview of 1H-Pyrrolo[3,2-b]pyridin-6-amine (CAS No. 1015609-67-2): Properties, Applications, and Research Insights

The compound 1H-Pyrrolo[3,2-b]pyridin-6-amine (CAS No. 1015609-67-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique pyrrolopyridine scaffold makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers are increasingly exploring its potential in targeted cancer therapies and neurological disorder treatments, aligning with current trends in precision medicine.

With the rise of AI-driven drug discovery and computational chemistry, 1H-Pyrrolo[3,2-b]pyridin-6-amine has become a subject of interest for virtual screening and molecular docking studies. Its structural versatility allows for diverse modifications, making it a hotspot for medicinal chemistry optimization. Recent publications highlight its role in developing JAK-STAT pathway inhibitors, a trending topic in autoimmune disease research.

The synthetic routes for 1015609-67-2 often involve palladium-catalyzed cross-coupling reactions or multi-step heterocyclic formations. Analytical characterization typically employs HPLC purity analysis, mass spectrometry, and NMR spectroscopy – techniques frequently searched by quality control professionals. Environmental scientists are also investigating its biodegradation pathways as part of green chemistry initiatives.

In material science applications, the π-conjugated system of this pyrrolopyridine derivative shows promise for organic electronics. Its potential in OLED materials and photovoltaic devices aligns with the growing demand for sustainable energy solutions. Patent analyses reveal increasing IP activity around 1015609-67-2 derivatives, particularly in optoelectronic applications.

From a commercial perspective, suppliers often list this compound under alternative names like 6-Amino-1H-pyrrolo[3,2-b]pyridine, requiring careful chemical database searching. Current market research indicates rising demand for high-purity 1H-Pyrrolo[3,2-b]pyridin-6-amine, especially from contract research organizations and academic laboratories focusing on fragment-based drug design.

Stability studies suggest proper storage conditions for CAS 1015609-67-2 should avoid prolonged light exposure and moisture, with recommendations for controlled ambient environments. These handling protocols are crucial for researchers investigating its structure-activity relationships (SAR) in various biological targets.

Emerging applications include its use as a precursor for fluorescent probes in cellular imaging and as a ligand in catalytic asymmetric synthesis. The compound's hydrogen bonding capacity and nitrogen-rich structure contribute to its diverse reactivity profile, making it valuable for parallel synthesis approaches.

Recent advances in continuous flow chemistry have enabled more efficient scaling of 1H-Pyrrolo[3,2-b]pyridin-6-amine production, addressing common challenges in heterocyclic compound manufacturing. This aligns with industry demands for process intensification and cost-effective synthesis methods.

Analytical method development for this compound frequently involves UHPLC-MS techniques, reflecting the pharmaceutical industry's shift toward high-throughput screening platforms. Quality specifications typically require ≥98% purity, with strict control of process-related impurities – a critical consideration for preclinical development programs.

The crystallographic data of 1015609-67-2 reveals interesting packing arrangements that influence its solubility profile, a key parameter in formulation development. Computational studies predict favorable ADME properties for many of its derivatives, explaining the growing interest from pharmacokinetic researchers.

As regulatory agencies emphasize ICH guideline compliance, proper documentation of 1H-Pyrrolo[3,2-b]pyridin-6-amine characterization becomes essential. This includes detailed spectral data archives and comprehensive safety assessments, particularly for researchers submitting investigational new drug (IND) applications.

The compound's structure-activity landscape continues to evolve through combinatorial chemistry approaches, with particular interest in modifying its hydrogen bond donor/acceptor properties. These investigations contribute to the broader understanding of privileged scaffolds in medicinal chemistry.

Future research directions may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies – currently among the most searched topics in drug discovery forums. The 1015609-67-2 core structure offers multiple attachment points for E3 ligase binders, making it a candidate for this innovative therapeutic modality.